Cas no 49818-48-6 (Benzene,1-methoxy-3-(2-nitroethenyl)-2-(phenylmethoxy)-)

• Product Name: Benzene,1-methoxy-3-(2-nitroethenyl)-2-(phenylmethoxy)-
• CAS No: 49818-48-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 333353
• PubChem ID: 5382517
• Update Time: 2025-04-19

Benzene,1-methoxy-3-(2-nitroethenyl)-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-3-(2-nitroethenyl)-2-(phenylmethoxy)-
• 49818-48-6
• AKOS000281234
• DTXSID00419279
• NSC-143403
• NSC143403

• Inchi： 1S/C16H15NO4/c1-20-15-9-5-8-14(10-11-17(18)19)16(15)21-12-13-6-3-2-4-7-13/h2-11H,12H2,1H3/b11-10+
• InChI Key： QLLBTMGUQXNKEC-ZHACJKMWSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC=CC=1/C=C/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 285.10015
• Monoisotopic Mass: 285.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.212
• Boiling Point: 437.4°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.607
• PSA: 61.6
• LogP: 4.04480